![molecular formula C6H8F2O B3011675 (2,2-Difluorospiro[2.2]pentan-1-yl)methanol CAS No. 2305255-34-7](/img/structure/B3011675.png)
(2,2-Difluorospiro[2.2]pentan-1-yl)methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(2,2-Difluorospiro[2.2]pentan-1-yl)methanol” is a chemical compound with the CAS Number: 2305255-34-7 . It has a molecular weight of 134.13 and its IUPAC name is this compound . It is usually in liquid form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C6H8F2O/c7-6(8)4(3-9)5(6)1-2-5/h4,9H,1-3H2 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature . It has a molecular weight of 134.13 . The compound is stored at 4°C .Scientific Research Applications
Alternative Fuel Components
- Diesel Engine Performance with Pentanol Blends : A study explored the use of 1-pentanol blends with diesel in diesel engines. 1-Pentanol showed potential as an alternative fuel component due to its biomass origin and better fuel characteristics. The study investigated the impact of these blends on engine performance and exhaust emission characteristics, finding that while there are trade-offs in emissions and combustion efficiency, certain blends like D95Pen5 showed promise for reducing exhaust gas temperature and certain emissions (Yilmaz & Atmanli, 2017).
Chemical Thermodynamic Properties
- Mixing Properties of Pyridinium Compounds : Research on 1-butyl-4-methylpyridinium tetrafluoroborate [b4mpy][BF4] in water and alkanols including pentan-1-ol revealed the mixing thermodynamic properties of these compounds. Understanding such properties is essential in various chemical applications like solvent systems and reaction mediums (Ortega et al., 2008).
Electrochemical Processes and Synthesis
- Electrochemical Fluorination : A study investigated the electrochemical fluorination of ester derivatives of oxolane-2-yl-methanol, among others. This research is critical in the synthesis of fluorinated compounds, which are important in various industrial applications, including pharmaceuticals and agrochemicals (Takashi et al., 2005).
Molecular Interaction Studies
- Molecular Complexes in Supersonic Beams : Research explored short-range interactions within molecular complexes formed in supersonic beams, with the study including alcohols like pentanol. Such studies are vital for understanding molecular interactions and can have implications in fields like stereochemistry and molecular dynamics (Latini et al., 2000).
Industrial Applications
- Biodiesel Production via Simultaneous Extraction and Transesterification : An innovative approach for biodiesel production was studied, involving simultaneous extraction and transesterification of Jatropha curcas L. seeds with methanol and different co-solvents, including pentane. This research is crucial for advancing renewable energy technologies and optimizing biodiesel production processes (Lim & Lee, 2013).
Safety and Hazards
The compound has several hazard statements including H226, H302, H315, H319, and H335 . These indicate that it is flammable, harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding heat/sparks/open flames/hot surfaces, keeping the container tightly closed, using explosion-proof electrical/ventilating/lighting equipment, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
(2,2-difluorospiro[2.2]pentan-1-yl)methanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8F2O/c7-6(8)4(3-9)5(6)1-2-5/h4,9H,1-3H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRNLOHVCBOHZFM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC12C(C2(F)F)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8F2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
134.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2305255-34-7 |
Source
|
Record name | {2,2-difluorospiro[2.2]pentan-1-yl}methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.